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Introduction

Calcium-40 (“°Ca) is a doubly magic, stable isotope of exceptional interest in fundamental and
applied nuclear science. Comprising approximately 96.941% of natural calcium, its unique
nuclear structure, characterized by closed shells of both 20 protons and 20 neutrons, imparts
remarkable stability and makes it a crucial benchmark for nuclear models. This technical guide
provides a comprehensive overview of the nuclear properties of Calcium-40, with a focus on
the experimental methodologies employed to determine these characteristics. The information
presented is intended to be a valuable resource for researchers in nuclear physics,
radiochemistry, and drug development who may utilize calcium isotopes in their work.

Core Nuclear Properties of Calcium-40

The fundamental nuclear properties of Calcium-40 are summarized in the tables below. These
values have been determined through a variety of sophisticated experimental techniques,
which are detailed in the subsequent sections.

Table 1: General Nuclear Properties of Calcium-40
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Property Value

Atomic Number (2) 20

Neutron Number (N) 20

Mass Number (A) 40

Isotopic Abundance 96.941(156)%[1][2][3]

Half-life Stable (Theoretically predicted to be unstable,
but decay has never been observed)[2]

Nuclear Spin (1) O[1][3]

Parity (1) +

Property Value (amu) Value (MeVIc?)
Atomic Mass 39.962590983(22) 37223.937
Mass Excess -34.84635 MeV[1]

Binding Energy 342.05210464 MeV[1]

Binding Energy per Nucleon 8.55130262 MeV[1]

Table 3: Nuclear Size and Shape Properties of Calcium-

Property Value (femtometers)
Charge Radius 3.4776(19) fm[1]

Experimental Determination of Nuclear Properties

The precise measurement of the nuclear properties of Calcium-40 requires a suite of
advanced experimental techniques. This section outlines the methodologies for determining
atomic mass, nuclear charge radius, and nuclear spin and parity.
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Determination of Atomic Mass via Penning Trap Mass
Spectrometry (PTMS)

Penning Trap Mass Spectrometry is a high-precision technique for determining the atomic
mass of ions. The method relies on the measurement of an ion's cyclotron frequency in a
strong, uniform magnetic field.

Experimental Protocol:

¢ lon Production and Introduction: A sample containing Calcium-40 is introduced into an ion
source. For stable isotopes like 4°Ca, a common method is laser ablation from a solid target.
The resulting Ca* ions are then guided into the Penning trap system.

» lon Trapping and Cooling: The ions are captured within the Penning trap, which uses a
combination of a strong homogeneous axial magnetic field for radial confinement and a
weaker quadrupole electric field for axial confinement. The trapped ions are then cooled to
reduce their kinetic energy, typically through buffer gas cooling or laser cooling.

o Excitation and Frequency Measurement: The trapped ions' motional frequencies (axial,
magnetron, and cyclotron) are measured. The cyclotron frequency is determined by applying
a radiofrequency (RF) field. When the RF field is resonant with the ion's cyclotron frequency,
the ion's kinetic energy increases, which can be detected.

» Data Analysis: The atomic mass is calculated from the measured cyclotron frequency using
the formula:

m = (g/wc) * B

where m is the ion mass, q is its charge, wc is the cyclotron frequency, and B is the magnetic
field strength. To achieve high precision, the measurement is typically performed as a ratio to
a reference ion of well-known mass.

Experimental Workflow:
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Workflow for Penning Trap Mass Spectrometry.

Determination of Nuclear Charge Radius via Electron
Scattering

Electron scattering experiments are a powerful tool for probing the charge distribution within a
nucleus. By analyzing the angular distribution of scattered electrons, the nuclear charge radius
can be determined.

Experimental Protocol:

o Target Preparation: A thin, uniform target of enriched Calcium-40 is prepared. The target
must be robust enough to withstand the electron beam while being thin enough to minimize
multiple scattering events.

o Electron Beam: A high-energy beam of electrons (typically hundreds of MeV) is generated by
a linear accelerator. The beam is precisely focused and directed onto the Calcium-40 target.

» Scattering and Detection: The electrons scatter off the Calcium-40 nuclei. A magnetic
spectrometer is used to momentum-analyze the scattered electrons at various angles.
Detectors, such as scintillators and wire chambers, are used to count the number of
electrons scattered at each angle.

o Data Analysis: The differential cross-section (the probability of scattering at a given angle) is
measured. The charge form factor, which is the Fourier transform of the nuclear charge
distribution, is extracted from the cross-section data. By fitting the form factor with a model of
the charge distribution (e.g., a Fermi distribution), the root-mean-square (rms) charge radius
can be determined.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b076470?utm_src=pdf-body-img
https://www.benchchem.com/product/b076470?utm_src=pdf-body
https://www.benchchem.com/product/b076470?utm_src=pdf-body
https://www.benchchem.com/product/b076470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow:
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Workflow for an Electron Scattering Experiment.

Determination of Nuclear Spin and Parity via Gamma-
Ray Spectroscopy

The spin and parity of nuclear states are determined by studying the properties of gamma rays
emitted during nuclear reactions. For the ground state of a stable, even-even nucleus like
Calcium-40, the spin and parity are 0+. The following protocol describes a general method for
determining the spin and parity of excited nuclear states, which is fundamental to
understanding nuclear structure.

Experimental Protocol:

e Nuclear Reaction: An excited state of a nucleus is produced via a nuclear reaction. For
example, a beam of patrticles (e.g., protons or alpha particles) from an accelerator can be
directed at a target, leading to inelastic scattering or a fusion-evaporation reaction that
populates excited states in the nucleus of interest.

o Gamma-Ray Detection: The excited nucleus de-excites by emitting gamma rays. These
gamma rays are detected using an array of high-purity germanium (HPGe) detectors
surrounding the target. HPGe detectors provide excellent energy resolution, allowing for the
precise measurement of gamma-ray energies.

» Coincidence Measurement: To build a level scheme and determine the sequence of gamma-
ray emissions, coincidence measurements are performed. This involves detecting two or
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more gamma rays in different detectors within a very short time window, indicating they were
emitted in a cascade from the same nucleus.

e Angular Correlation/Distribution: The angular distribution or correlation of the emitted gamma
rays is measured. The probability of detecting a gamma ray at a certain angle with respect to
the beam direction or another gamma ray depends on the spins of the initial and final nuclear
states and the multipolarity of the gamma-ray transition.

» Data Analysis: By analyzing the gamma-ray energies, intensities, coincidence relationships,
and angular distributions, a nuclear level scheme can be constructed. The spin and parity of
each state are then deduced by comparing the experimental data with theoretical predictions
for different spin-parity assignments and transition multipolarities.

Experimental Workflow:

Click to download full resolution via product page

Workflow for Gamma-Ray Spectroscopy.

Conclusion

The nuclear properties of Calcium-40, particularly its stability and doubly magic nature, make it
a cornerstone for our understanding of nuclear physics. The precise determination of its
characteristics through sophisticated experimental techniques such as Penning Trap Mass
Spectrometry, electron scattering, and gamma-ray spectroscopy provides stringent tests for
nuclear theories. For researchers in drug development and other applied sciences, a thorough
understanding of these fundamental properties is essential when working with calcium
isotopes, ensuring the accurate interpretation of experimental results and the development of
novel applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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